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Compound of Interest

Compound Name: Polyaminopropyl biguanide

Cat. No.: B036736 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Polyaminopropyl Biguanide (PAPB), a polymer with significant applications as a

preservative and antimicrobial agent. This document is intended to serve as a resource for

researchers, scientists, and professionals involved in drug development and formulation who

require a detailed understanding of this compound.

Physicochemical Properties
Polyaminopropyl Biguanide, often referred to as Polyhexamethylene Biguanide (PHMB) in

cosmetic and industrial applications, is a cationic polymer. Its physicochemical characteristics

are crucial for its function, formulation, and safety assessment. The quantitative data for these

properties are summarized in the table below.
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Property Value References

Molecular Weight

The molecular weight is

variable due to its polymeric

nature. It is typically reported

as a weight average molecular

weight (Mw) ranging from 2670

to 4216 Da. A significant

portion of the commercial

product consists of polymers

with a molecular weight greater

than 1000 Da.

[1]

pKa 4.19 at 25°C [2]

Solubility

Water
41 ± 1 % (w/w) at 25°C; 426

g/L
[1]

Methanol 41 ± 1 % (w/w) at 25 ± 1°C [1]

Ethanol 0.5 ± 0.08 % (w/w) at 25 ± 1°C [1]

Acetone 2.7 ppm at 22°C [1]

Dichloromethane 0.2 ppm at 22°C [1]

Ethyl Acetate 0.1 ppm at 22°C [1]

Toluene 0.2 ppm at 22°C [1]

n-hexane 0.1 ppm at 22°C [1]

Acetonitrile 0.8 ppm at 22°C [1]

LogP (Octanol/Water Partition

Coefficient)
-2.3 at 25 ± 1°C and pH 7.4 [1]

Experimental Protocols
Detailed experimental methodologies are essential for the accurate determination of the

physicochemical properties of polymeric compounds like PAPB. Below are outlines of general
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protocols for key experiments.

2.1. Determination of Polymer pKa by Potentiometric Titration

Potentiometric titration is a standard method for determining the acid dissociation constant

(pKa) of a substance. For a polycationic polymer like PAPB, this method can elucidate the

protonation behavior of its biguanide groups.

Principle: The pKa is determined by monitoring the change in pH of a polymer solution upon

the incremental addition of a titrant (an acid or a base). The inflection point of the resulting

titration curve corresponds to the pKa.

Apparatus: A calibrated pH meter with a combination glass electrode, a magnetic stirrer, and

a burette for precise delivery of the titrant.

Procedure:

Prepare a solution of PAPB of known concentration in deionized water.

Place the solution in a beaker with a magnetic stir bar and immerse the pH electrode.

Allow the pH reading to stabilize.

Begin the titration by adding small, precise volumes of a standardized solution of a strong

acid (e.g., 0.1 M HCl).

Record the pH after each addition, ensuring the reading is stable before proceeding.

Continue the titration well past the expected equivalence point.

Plot the pH versus the volume of titrant added. The pKa can be determined from the

midpoint of the buffer region of the titration curve or by analyzing the first and second

derivatives of the curve to pinpoint the inflection point.

2.2. Determination of Polymer Solubility

The solubility of a polymer is a critical parameter for its application and formulation. Various

methods can be employed to determine the solubility of PAPB in different solvents.
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Principle: Solubility is determined by finding the maximum concentration of the polymer that

can dissolve in a solvent at a specific temperature to form a stable, homogeneous solution.

Apparatus: Temperature-controlled shaker or incubator, analytical balance, and a method for

quantifying the dissolved polymer (e.g., UV-Vis spectrophotometer, HPLC, or gravimetric

analysis).

Procedure (Isothermal Method):

Add an excess amount of PAPB to a known volume of the solvent in a sealed container.

Place the container in a temperature-controlled shaker and agitate it until equilibrium is

reached (this may take several hours to days for polymers).

Once equilibrium is established, allow any undissolved polymer to settle.

Carefully extract a known volume of the supernatant, ensuring no solid particles are

transferred.

Quantify the concentration of PAPB in the supernatant using a suitable analytical

technique. For example, if PAPB has a chromophore, UV-Vis spectroscopy can be used

by creating a calibration curve of absorbance versus concentration. Alternatively, the

solvent can be evaporated, and the mass of the dissolved polymer can be determined

gravimetrically.

The determined concentration represents the solubility of PAPB in that solvent at the

specified temperature.

Mechanism of Action and Signaling Pathways
The primary application of PAPB is as an antimicrobial agent. Its mechanism of action is

multifaceted, primarily targeting the bacterial cell envelope and intracellular components.

3.1. Antimicrobial Mechanism of Action

The cationic nature of PAPB is fundamental to its antimicrobial activity. It interacts with

negatively charged components of the bacterial cell surface, leading to cell death. The

proposed mechanism involves a multi-step process.
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Caption: Proposed antimicrobial mechanism of Polyaminopropyl Biguanide (PAPB).

3.2. Inflammatory Signaling Pathway

In some contexts, particularly at higher concentrations, PAPB has been suggested to induce

inflammatory responses. One of the key pathways implicated in inflammation is the NF-κB

(Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[3]
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Caption: Simplified overview of the NF-κB signaling pathway.

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for determining the pKa of a polymer using

potentiometric titration.
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Caption: Experimental workflow for pKa determination by potentiometric titration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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